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Compound of Interest

Compound Name: 2-(Dimethylamino)nicotinonitrile

Cat. No.: B1279988 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents is a cornerstone of laboratory safety and environmental

responsibility. This guide provides essential, step-by-step procedures for the safe disposal of 2-
(Dimethylamino)nicotinonitrile (CAS RN: 60138-76-3), ensuring operational integrity and

adherence to safety protocols.

While a specific Safety Data Sheet (SDS) for 2-(Dimethylamino)nicotinonitrile is not readily

available, data from structurally similar nicotinonitrile derivatives provide critical insights into its

hazard profile. These related compounds are consistently identified as causing skin and eye

irritation, and they may also lead to respiratory irritation.[1][2] Therefore, it is imperative to

handle 2-(Dimethylamino)nicotinonitrile with a high degree of caution, employing appropriate

personal protective equipment (PPE) and adhering to strict disposal protocols. The

recommended disposal route for this and similar chemical compounds is through an approved

waste disposal plant.[1][2][3]

Hazard Profile and Safety Recommendations
Based on the analysis of related chemical structures, the following hazard summary and

precautionary measures are advised:
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Hazard Category Description Precautionary Statements

Skin Irritation Causes skin irritation.[1][2]

P264: Wash skin thoroughly

after handling.[1][2] P280:

Wear protective

gloves/protective clothing/eye

protection/face protection.[1][2]

P302+P352: IF ON SKIN:

Wash with plenty of soap and

water.[1][2] P332+P313: If skin

irritation occurs: Get medical

advice/attention.[1][2]

Eye Irritation
Causes serious eye irritation.

[1][2]

P280: Wear protective

gloves/protective clothing/eye

protection/face protection.[1][2]

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[1][2]

P337+P313: If eye irritation

persists: Get medical

advice/attention.[1][2]

Respiratory Irritation
May cause respiratory

irritation.[1][2]

P261: Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.[1][2] P271: Use only

outdoors or in a well-ventilated

area.[1][2] P304+P340: IF

INHALED: Remove to fresh air

and keep at rest in a position

comfortable for breathing.[1][2]

P312: Call a poison center or

doctor if you feel unwell.[1][2]

General Handling Store in a well-ventilated

place. Keep container tightly

P403+P233: Store in a well-

ventilated place. Keep
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closed. Store locked up.[1][2]

[3]

container tightly closed.[1][2]

P405: Store locked up.[1][2]

Disposal

Dispose of contents/container

to an approved waste disposal

plant.[1][2][3]

P501: Dispose of

contents/container to an

approved waste disposal plant.

[1][2]

Experimental Protocol: Step-by-Step Disposal
Procedure
The following protocol outlines the systematic steps for the safe disposal of 2-
(Dimethylamino)nicotinonitrile.

1. Personal Protective Equipment (PPE) and Safety Preparation:

Before handling the compound, ensure a comprehensive set of PPE is worn, including:

Chemical-resistant gloves (nitrile or neoprene).

Safety goggles or a face shield.

A lab coat.

All handling and preparation for disposal should be conducted within a certified chemical

fume hood to mitigate inhalation risks.

An eyewash station and safety shower must be readily accessible.

2. Waste Segregation and Collection:

Solid Waste:

Collect any solid 2-(Dimethylamino)nicotinonitrile waste in a dedicated, clearly labeled,

and sealable hazardous waste container.

Do not mix this waste with other chemical waste streams unless compatibility has been

verified.
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Liquid Waste:

If 2-(Dimethylamino)nicotinonitrile is in a solution, collect it in a labeled, leak-proof

hazardous waste container.

The container should be appropriate for organic nitrile compounds.

Contaminated Materials:

Any materials that have come into contact with the compound, such as pipette tips, weigh

boats, and contaminated gloves, must be disposed of as hazardous waste.

Place these items in a designated, sealed waste bag or container.

3. Labeling and Storage:

All waste containers must be accurately and clearly labeled with the following information:

"Hazardous Waste"

"2-(Dimethylamino)nicotinonitrile"

CAS Number: "60138-76-3"

The primary hazards (e.g., "Irritant")

The date of accumulation.

Store the sealed waste containers in a designated, secure, and well-ventilated hazardous

waste accumulation area, away from incompatible materials.

4. Final Disposal:

Arrange for the collection of the hazardous waste by a licensed and approved chemical

waste disposal contractor.

Provide the contractor with all necessary documentation, including the chemical name and

any available hazard information.
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Never dispose of 2-(Dimethylamino)nicotinonitrile down the drain or in regular trash.

Workflow for Proper Disposal
The following diagram illustrates the logical flow of the disposal process for 2-
(Dimethylamino)nicotinonitrile.

Preparation Waste Collection Interim Storage Final Disposal
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(Gloves, Goggles, Lab Coat) Work in Chemical Fume Hood Segregate Waste

(Solid, Liquid, Contaminated Materials)
Place in Labeled
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(Chemical Name, CAS, Hazards)
Store in Designated

Secure Area
Arrange for Professional

Waste Collection
Transfer to Approved

Waste Disposal Facility

Click to download full resolution via product page

Caption: Disposal workflow for 2-(Dimethylamino)nicotinonitrile.

By adhering to these rigorous disposal procedures, laboratories can ensure the safety of their

personnel and minimize their environmental impact, fostering a culture of safety and

responsibility in scientific research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. aksci.com [aksci.com]

2. aksci.com [aksci.com]

3. fishersci.com [fishersci.com]

To cite this document: BenchChem. [Navigating the Safe Disposal of 2-
(Dimethylamino)nicotinonitrile: A Comprehensive Guide]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1279988#2-dimethylamino-
nicotinonitrile-proper-disposal-procedures]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1279988?utm_src=pdf-body
https://www.benchchem.com/product/b1279988?utm_src=pdf-body
https://www.benchchem.com/product/b1279988?utm_src=pdf-body
https://www.benchchem.com/product/b1279988?utm_src=pdf-body-img
https://www.benchchem.com/product/b1279988?utm_src=pdf-body
https://www.benchchem.com/product/b1279988?utm_src=pdf-custom-synthesis
https://aksci.com/sds/9221CX_SDS.pdf
https://aksci.com/sds/7874CF_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC298021000&countryCode=US&language=en
https://www.benchchem.com/product/b1279988#2-dimethylamino-nicotinonitrile-proper-disposal-procedures
https://www.benchchem.com/product/b1279988#2-dimethylamino-nicotinonitrile-proper-disposal-procedures
https://www.benchchem.com/product/b1279988#2-dimethylamino-nicotinonitrile-proper-disposal-procedures
https://www.benchchem.com/product/b1279988#2-dimethylamino-nicotinonitrile-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1279988?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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